Cas no 2138152-54-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138152-54-0
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 5260523
• PubChem ID: 165715842
• Update Time: 2025-07-17

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-372646
• 2138152-54-0
• (3,4-dimethylcyclohexyl)(imino)(propan-2-yl)-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H23NOS/c1-8(2)14(12,13)11-6-5-9(3)10(4)7-11/h8-12H,5-7H2,1-4H3
• InChI Key： XPYYQRDVXZPDLJ-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(C)C(C)C1)(=N)=O

Computed Properties

• Exact Mass: 217.15003553g/mol
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 286.4±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No. 2138152-54-0 and Its Applications in Modern Research

In the ever-evolving landscape of chemical research, CAS No. 2138152-54-0 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is gaining traction due to its unique structural properties and potential applications. Researchers and industry professionals are increasingly focusing on this compound, driven by its versatility and the growing demand for innovative materials in fields such as pharmaceuticals, agrochemicals, and advanced materials science.

The absence of an assigned INDEX NAME for CAS No. 2138152-54-0 highlights its novelty and the ongoing exploration of its characteristics. This compound is part of a broader trend in chemical research, where unclassified molecules are being scrutinized for their potential to address contemporary challenges. For instance, the search for sustainable and eco-friendly alternatives in industrial processes has led to heightened interest in such compounds, as they may offer solutions to reduce environmental impact.

One of the key reasons CAS No. 2138152-54-0 is generating buzz is its potential role in drug discovery. With the pharmaceutical industry constantly seeking new molecular entities to combat diseases, unassigned compounds like this one are often subjected to rigorous screening. Preliminary studies suggest that its molecular framework could be tailored to interact with specific biological targets, making it a candidate for further investigation in medicinal chemistry.

Beyond pharmaceuticals, CAS No. 2138152-54-0 is also being explored for its applications in material science. The compound's structural features may lend themselves to the development of advanced polymers or coatings with unique properties, such as enhanced durability or thermal stability. This aligns with the current industry focus on smart materials and nanotechnology, where even minor molecular modifications can lead to significant breakthroughs.

The growing interest in CAS No. 2138152-54-0 is reflected in the increasing number of queries related to its synthesis methods, safety data, and commercial availability. Researchers are particularly keen on understanding its physicochemical properties, such as solubility, stability, and reactivity, which are critical for determining its suitability for various applications. Online forums and scientific databases are abuzz with discussions about this compound, underscoring its potential to become a cornerstone in future research endeavors.

Another area where CAS No. 2138152-54-0 could make an impact is in agrochemical innovation. As the global population continues to rise, the demand for efficient and sustainable agricultural solutions has never been higher. Compounds with unassigned INDEX NAMES often represent untapped potential for developing new pesticides or growth enhancers that are both effective and environmentally benign. This aligns with the broader push toward green chemistry and sustainable practices in agriculture.

Despite its promise, the journey of CAS No. 2138152-54-0 from laboratory curiosity to commercial application is fraught with challenges. Regulatory hurdles, scalability of synthesis, and comprehensive toxicity profiling are just a few of the obstacles that must be addressed. However, the scientific community remains optimistic, as the compound's structural uniqueness offers a blank canvas for innovation. Collaborative efforts between academia and industry will be pivotal in unlocking its full potential.

In conclusion, CAS No. 2138152-54-0, currently labeled as INDEX NAME NOT YET ASSIGNED, represents a fascinating frontier in chemical research. Its potential applications span multiple industries, from healthcare to agriculture, and its study is emblematic of the broader quest for novel solutions to modern challenges. As research progresses, this compound may well transition from obscurity to prominence, cementing its place in the annals of scientific discovery.